Cas no 27074-08-4 (1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-
• CAS No: 27074-08-4
• MF: C₈H₂ClF₃O₄
• MW: 254.547292232513
• CID: 1429073
• Update Time: 2024-08-15

1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-chloro-2,4,6-trifluoro-
• 5-chloro-2,4,6-trifluoroisophthalic acid

• Inchi： 1S/C8H2ClF3O4/c9-3-5(11)1(7(13)14)4(10)2(6(3)12)8(15)16/h(H,13,14)(H,15,16)
• InChI Key： VAHHXWBHINRSFX-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C(F)C(Cl)=C(F)C(C(O)=O)=C1F

Computed Properties

• Exact Mass: 253.95936

Experimental Properties

• Density: 1.830±0.06 g/cm3(Predicted)
• Boiling Point: 373.1±42.0 °C(Predicted)
• PSA: 74.6
• pka: 1.24±0.10(Predicted)